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Compound of Interest

Compound Name: Ethyl 2-bromooctanoate

Cat. No.: B1360028 Get Quote

Abstract: This document provides an in-depth technical overview of Ethyl 2-bromooctanoate,

a versatile alpha-halogenated ester intermediate with significant applications in organic

synthesis, pharmaceutical development, and materials science. It details the compound's

physicochemical properties, spectroscopic signature, synthesis protocols, chemical reactivity,

and safety guidelines. The information is tailored for researchers, chemists, and professionals

in the drug development sector, presenting quantitative data in structured tables and illustrating

key processes through detailed diagrams.

Chemical Identity and Physicochemical Properties
Ethyl 2-bromooctanoate, also known by synonyms such as Ethyl 2-bromocaprylate, is an

organic compound with the CAS registry number 5445-29-4.[1][2] Structurally, it is an eight-

carbon chain ester with a bromine atom at the alpha position relative to the carbonyl group.[2]

This alpha-bromo ester functional group is the primary source of its reactivity, making it a

valuable building block in synthetic chemistry.[3] The compound typically appears as a

colorless to pale yellow liquid and is soluble in organic solvents but not in water.[4][5]

The key physicochemical properties of Ethyl 2-bromooctanoate are summarized in the table

below.

Table 1: Physicochemical Properties of Ethyl 2-bromooctanoate
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Property Value Reference

CAS Number 5445-29-4 [1]

Molecular Formula C₁₀H₁₉BrO₂ [1][5]

Molecular Weight 251.16 g/mol [1][2]

IUPAC Name ethyl 2-bromooctanoate [1]

Appearance Colorless liquid [4]

Boiling Point 137-140 °C at 25 mmHg [2][6][7]

Density 1.167 g/mL at 25 °C [2][6][7]

Refractive Index (n20/D) 1.452 [2][6][7]

Flash Point 107 °C (224-225 °F) [2][7][8]

Vapour Pressure 0.0327 mmHg at 25°C [4]

InChIKey
JIQJOKSCSVMZAN-

UHFFFAOYSA-N
[1][5]

Spectroscopic Data
The structural identity of Ethyl 2-bromooctanoate is confirmed through various spectroscopic

techniques. The characteristic signals from ¹H NMR, FT-IR, and Mass Spectrometry provide

definitive evidence of its molecular structure.

Table 2: Spectroscopic Data for Ethyl 2-bromooctanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/95580
https://pubchem.ncbi.nlm.nih.gov/compound/95580
https://cymitquimica.com/products/10-F225489/ethyl-2-bromooctanoate/
https://pubchem.ncbi.nlm.nih.gov/compound/95580
https://www.benchchem.com/zh/product/b1360028
https://pubchem.ncbi.nlm.nih.gov/compound/95580
https://wap.guidechem.com/encyclopedia/ethyl-2-bromooctanoate-dic13551.html
https://www.benchchem.com/zh/product/b1360028
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7716027.htm
https://www.thomassci.com/p/ethyl-2-bromooctanoate-981
https://www.benchchem.com/zh/product/b1360028
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7716027.htm
https://www.thomassci.com/p/ethyl-2-bromooctanoate-981
https://www.benchchem.com/zh/product/b1360028
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7716027.htm
https://www.thomassci.com/p/ethyl-2-bromooctanoate-981
https://www.benchchem.com/zh/product/b1360028
https://www.thomassci.com/p/ethyl-2-bromooctanoate-981
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7716027.htm?N=Germany
https://wap.guidechem.com/encyclopedia/ethyl-2-bromooctanoate-dic13551.html
https://pubchem.ncbi.nlm.nih.gov/compound/95580
https://cymitquimica.com/products/10-F225489/ethyl-2-bromooctanoate/
https://www.benchchem.com/product/b1360028?utm_src=pdf-body
https://www.benchchem.com/product/b1360028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique
Characteristic Peaks /
Signals

Reference

¹H NMR

δ ~4.4 ppm (multiplet, -

CHBr-)δ ~4.2 ppm (quartet, -

OCH₂CH₃)δ ~1.3–1.6 ppm

(multiplet, alkyl chain)

[2]

FT-IR (Neat)

~1740 cm⁻¹ (strong, C=O ester

stretch)~550 cm⁻¹ (C-Br

stretch)

[1][2]

GC-MS
Molecular Ion Peak consistent

with MW 251.16 g/mol
[1][2]

Synthesis and Experimental Protocols
Ethyl 2-bromooctanoate is commonly synthesized via the bromination of octanoic acid,

followed by esterification. The Hell-Volhard-Zelinsky reaction is a classic method for the initial

alpha-bromination step.[2][9]

Experimental Protocol: Synthesis via Hell-Volhard-
Zelinsky Bromination and Fischer Esterification
This protocol describes a two-step synthesis: 1) alpha-bromination of octanoic acid to form 2-

bromooctanoic acid, and 2) subsequent esterification with ethanol.

Step 1: Synthesis of 2-Bromooctanoic Acid

To a flask equipped with a reflux condenser and a dropping funnel, add octanoic acid and a

catalytic amount of red phosphorus or phosphorus tribromide (PBr₃).

Heat the mixture gently.

Slowly add bromine (Br₂) dropwise from the dropping funnel. The reaction is exothermic and

will generate hydrogen bromide (HBr) gas, which should be directed to a gas trap.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/zh/product/b1360028
https://pubchem.ncbi.nlm.nih.gov/compound/95580
https://www.benchchem.com/zh/product/b1360028
https://pubchem.ncbi.nlm.nih.gov/compound/95580
https://www.benchchem.com/zh/product/b1360028
https://www.benchchem.com/product/b1360028?utm_src=pdf-body
https://www.benchchem.com/zh/product/b1360028
https://www.chemicalbook.com/synthesis/2-bromooctanoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the addition is complete, continue to heat the mixture under reflux until the red-brown

color of bromine disappears, indicating the reaction is complete.[9]

Cool the reaction mixture. The intermediate is the acid bromide, which is then carefully

hydrolyzed by the slow addition of water to yield crude 2-bromooctanoic acid.

The crude product can be purified by distillation under reduced pressure.

Step 2: Esterification to Ethyl 2-bromooctanoate

Combine the purified 2-bromooctanoic acid with an excess of absolute ethanol in a round-

bottom flask.

Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄).[2]

Heat the mixture under reflux for several hours to drive the Fischer esterification to

completion. Water produced during the reaction can be removed using a Dean-Stark

apparatus to improve the yield.

After cooling, neutralize the excess acid with a mild base, such as a saturated sodium

bicarbonate solution.

Perform a liquid-liquid extraction using a suitable organic solvent (e.g., diethyl ether).

Wash the combined organic layers with brine, dry over an anhydrous drying agent (e.g.,

anhydrous magnesium sulfate), and filter.

Remove the solvent by rotary evaporation.

Purify the final product, Ethyl 2-bromooctanoate, by vacuum distillation, collecting the

fraction at 137-140 °C / 25 mmHg.[2][7]
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General workflow for the synthesis of Ethyl 2-bromooctanoate.

Chemical Reactivity and Applications
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The reactivity of Ethyl 2-bromooctanoate is dominated by the electrophilic carbon atom

bonded to the bromine. This makes it an excellent substrate for nucleophilic substitution (Sₙ2)

reactions, where the bromide ion serves as a good leaving group.[3]

Key Reactions:
Nucleophilic Substitution: It readily reacts with a wide range of nucleophiles (e.g., amines,

thiols, cyanides, azides) to displace the bromine atom, enabling the synthesis of diverse

functionalized octanoate esters.[2][3]

Reduction: The compound can be reduced to ethyl octanoate using reducing agents like

lithium aluminum hydride (LiAlH₄).[2]

Oxidation: Oxidation can convert the molecule to 2-bromooctanoic acid.[2]

Polymer Chemistry: It has been utilized as an initiator in controlled polymerization techniques

such as atom transfer radical polymerization (ATRP).[3]

Applications:
Ethyl 2-bromooctanoate is a key intermediate in multiple sectors:

Pharmaceutical Synthesis: It serves as a building block for creating active pharmaceutical

ingredients (APIs), particularly in the development of heterocyclic compounds and other

complex molecules.[4][10]

Agrochemicals: It is used in the synthesis of pesticides and other crop protection agents.[11]

[12]

Flavors and Fragrances: The compound is used as a flavoring agent and fragrance

ingredient in food, beverages, and personal care products.[4]

Organic Synthesis: Its primary role is as a versatile intermediate for producing a wide array

of fine chemicals and research compounds.[3][4]
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Reactivity profile of Ethyl 2-bromooctanoate in organic synthesis.

Safety and Handling
Ethyl 2-bromooctanoate is classified as an irritant. It is known to cause skin irritation (H315),

serious eye irritation (H319), and may cause respiratory irritation (H335).[1][4][8]

GHS Hazard Information:
Pictogram: Warning (Exclamation Mark)[1]

Hazard Statements: H315, H319, H335[1][8]

Hazard Classes: Skin Irritation (Category 2), Eye Irritation (Category 2), Specific target organ

toxicity – single exposure (Category 3)[1][4]

Recommended Handling and Storage:
Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[4]

Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fume, gas,

mist, vapors, or spray. Wash skin thoroughly after handling.[8][13]
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Storage: Store in a cool, dry, and well-ventilated place.[13] Keep the container tightly closed

and store under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation.[8][14]

Incompatible Materials: Avoid contact with strong acids, bases, oxidizing agents, and

reducing agents.[13]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[4] If on skin, wash with plenty of soap and water.[8] If inhaled, move the

person to fresh air.[4]

Conclusion
Ethyl 2-bromooctanoate (CAS 5445-29-4) is a highly versatile and reactive chemical

intermediate. Its value lies in the strategic placement of a bromine atom alpha to an ester

group, which allows for a wide range of synthetic transformations. For researchers and

professionals in drug development and fine chemical synthesis, a thorough understanding of its

properties, reaction protocols, and safety requirements is essential for leveraging its full

potential as a molecular building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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